Cas no 1171386-33-6 (methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate)

Technical Introduction: Methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate is a specialized pyrazole derivative with a bifunctional ester structure, offering versatility in synthetic chemistry applications. Its molecular framework combines a pyrazole core with ethoxy and methoxy carbonyl groups, enabling selective reactivity in nucleophilic substitutions or condensations. The compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic scaffolds. Its ester functionalities provide flexibility for further derivatization, while the pyrazole moiety contributes to potential bioactivity. The product is characterized by high purity and stability, ensuring consistent performance in complex synthetic pathways. Suitable for research and industrial use, it adheres to stringent quality standards for reproducible results.

methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate structure

1171386-33-6 structure

Product Name:methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate

CAS No:1171386-33-6

MF:C₁₁H₁₆N₂O₄

MW:240.255743026733

MDL:MFCD09473556

CID:3158882

PubChem ID:25247476

Update Time:2025-05-20

methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate
- 1171386-33-6
- STK351684
- EN300-231330
- CS-0299114
- methyl 2-(4-ethoxy-4-oxobutyl)pyrazole-3-carboxylate
- methyl1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate
- AKOS005167675
- MDL： MFCD09473556
- Inchi： 1S/C11H16N2O4/c1-3-17-10(14)5-4-8-13-9(6-7-12-13)11(15)16-2/h6-7H,3-5,8H2,1-2H3
- InChI Key： MYNQDNVSRXRREG-UHFFFAOYSA-N
- SMILES： O(CC)C(CCCN1C(C(=O)OC)=CC=N1)=O

Computed Properties

Exact Mass: 240.11100700Da
Monoisotopic Mass: 240.11100700Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 8
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 70.4Å²

methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM487126-1g	Methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate	1171386-33-6	97%	1g	$381	2022-06-14
Enamine	EN300-231330-0.05g	methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate	1171386-33-6	95%	0.05g	$162.0	2024-06-20
Enamine	EN300-231330-0.1g	methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate	1171386-33-6	95%	0.1g	$241.0	2024-06-20
Enamine	EN300-231330-0.25g	methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate	1171386-33-6	95%	0.25g	$347.0	2024-06-20
Enamine	EN300-231330-0.5g	methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate	1171386-33-6	95%	0.5g	$546.0	2024-06-20
Enamine	EN300-231330-1.0g	methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate	1171386-33-6	95%	1.0g	$699.0	2024-06-20
Enamine	EN300-231330-2.5g	methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate	1171386-33-6	95%	2.5g	$1370.0	2024-06-20
Enamine	EN300-231330-5.0g	methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate	1171386-33-6	95%	5.0g	$2028.0	2024-06-20
Enamine	EN300-231330-10.0g	methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate	1171386-33-6	95%	10.0g	$3007.0	2024-06-20
Enamine	EN300-231330-1g	methyl 1-(4-ethoxy-4-oxobutyl)-1H-pyrazole-5-carboxylate	1171386-33-6		1g	$699.0	2023-09-15